Cas no 1869471-04-4 (2-{[(Benzyloxy)carbonyl]amino}-7-fluoroheptanoic acid)

• Product Name: 2-{[(Benzyloxy)carbonyl]amino}-7-fluoroheptanoic acid
• CAS No: 1869471-04-4
• MF: C₁₅H₂₀FNO₄
• MW: 297.322008132935
• CID: 6021561
• PubChem ID: 165801721
• Update Time: 2025-06-11

2-{[(Benzyloxy)carbonyl]amino}-7-fluoroheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl]amino}-7-fluoroheptanoic acid
• 1869471-04-4
• EN300-1297369
• 2-{[(Benzyloxy)carbonyl]amino}-7-fluoroheptanoic acid

• Inchi： 1S/C15H20FNO4/c16-10-6-2-5-9-13(14(18)19)17-15(20)21-11-12-7-3-1-4-8-12/h1,3-4,7-8,13H,2,5-6,9-11H2,(H,17,20)(H,18,19)
• InChI Key： IFBXFGJUKLWRFR-UHFFFAOYSA-N
• SMILES： FCCCCCC(C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 297.13763628g/mol
• Monoisotopic Mass: 297.13763628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{[(Benzyloxy)carbonyl]amino}-7-fluoroheptanoic acid

Comprehensive Overview of 2-{[(Benzyloxy)carbonyl]amino}-7-fluoroheptanoic acid (CAS No. 1869471-04-4): Properties, Applications, and Research Insights

2-{[(Benzyloxy)carbonyl]amino}-7-fluoroheptanoic acid (CAS No. 1869471-04-4) is a fluorinated carboxylic acid derivative with significant potential in pharmaceutical and biochemical research. This compound, often abbreviated as Z-Ahx(7-F)-OH in synthetic chemistry, features a benzyloxycarbonyl (Cbz) protecting group and a fluoroheptanoic acid backbone, making it a versatile building block for peptide synthesis and drug design. Its unique structure combines the stability of the Cbz group with the metabolic resistance imparted by the 7-fluoro modification, a feature increasingly sought after in modern medicinal chemistry.

The growing interest in fluorinated amino acids like 2-{[(Benzyloxy)carbonyl]amino}-7-fluoroheptanoic acid stems from their ability to enhance peptide stability and bioavailability. Researchers are actively exploring its applications in targeted drug delivery systems and protease-resistant therapeutics, particularly in oncology and neurology. A 2023 study highlighted its role in improving the pharmacokinetic profiles of peptide-based inhibitors, addressing a key challenge in drug development. The compound's lipophilic fluorine atom also facilitates membrane permeability, a critical factor for blood-brain barrier penetration—a hot topic in neurodegenerative disease research.

From a synthetic perspective, CAS 1869471-04-4 offers distinct advantages. The Cbz-protected amine allows for selective deprotection under mild hydrogenolysis conditions, while the 7-fluoroheptanoic acid moiety provides a strategic handle for further functionalization. This dual functionality makes it valuable for constructing complex molecular architectures, particularly in solid-phase peptide synthesis (SPPS). Recent innovations in green chemistry have also explored its use as a precursor for environmentally friendly fluorination methods, aligning with the pharmaceutical industry's sustainability goals.

The analytical characterization of 2-{[(Benzyloxy)carbonyl]amino}-7-fluoroheptanoic acid typically involves NMR spectroscopy (particularly ¹⁹F NMR for fluorine detection), mass spectrometry, and HPLC purity analysis. These techniques confirm the compound's structural integrity and purity—critical parameters for research applications. Storage recommendations suggest maintaining the material at 2-8°C under inert atmosphere to preserve its stability, as the fluoroalkane chain may be sensitive to prolonged light exposure.

Emerging applications for this compound include its use in PET tracer development (leveraging the fluorine-19 nucleus for imaging) and as a scaffold for bioconjugation in antibody-drug conjugates (ADCs). The biotechnology sector has shown particular interest in its potential to create stable linker systems for next-generation biologics. Furthermore, computational chemists are utilizing molecular docking simulations to predict how fluorination at the 7-position affects target binding—a methodology gaining traction in AI-assisted drug discovery platforms.

Quality control protocols for CAS 1869471-04-4 emphasize the importance of chiral purity, as the compound's stereochemistry significantly impacts its biological activity. Advanced separation techniques like chiral HPLC and supercritical fluid chromatography (SFC) are employed to ensure enantiomeric excess meets research standards. This attention to detail reflects the compound's role in developing stereospecific pharmaceuticals, where even minor impurities can alter therapeutic outcomes.

As the scientific community continues to explore fluorine-containing biomolecules, 2-{[(Benzyloxy)carbonyl]amino}-7-fluoroheptanoic acid stands out for its balanced properties. Its moderate lipophilicity (LogP ~2.1) and hydrogen-bonding capacity make it particularly useful for optimizing drug-like properties in lead compounds. Recent patent filings indicate growing commercial interest, with applications ranging from kinase inhibitors to GPCR modulators. The compound's versatility ensures its relevance across multiple therapeutic areas, cementing its position as a valuable tool in contemporary drug discovery pipelines.